N'-[4-(methylthio)benzylidene]-3-nitrobenzohydrazide
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Description
N'-[4-(methylthio)benzylidene]-3-nitrobenzohydrazide, also known as MNBNH, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. MNBNH is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 330.36 g/mol.
Scientific Research Applications
Synthesis and Pharmacological Applications
Research on similar compounds has demonstrated their significance in developing new pharmacological agents. For instance, Abdel-Wahab et al. (2008) synthesized Schiff bases and imides through simple condensation, revealing that many of these compounds possess antihypertensive α-blocking activity with low toxicity (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008). This highlights the potential of N'-[4-(methylthio)benzylidene]-3-nitrobenzohydrazide derivatives in the development of cardiovascular drugs.
Antimicrobial and Anticandidal Activities
Lei et al. (2015) synthesized a series of hydrazone compounds, demonstrating their antibacterial activity against various strains, with some compounds showing high activity, especially against bacterial strains (Lei, Li, Fu, Guan, & Tan, 2015). Yurttaş et al. (2016) explored the anticandidal activity of N′-(arylidene)-4-[(benzothiazol-2-yl)thio]butanoylhydrazide derivatives, indicating significant activity against various Candida strains (Yurttaş, Kaplancıklı, Göger, & Demirci, 2016). These studies underscore the potential of this compound derivatives as antimicrobial and anticandidal agents.
Anticancer and Anti-inflammatory Potential
Vasantha et al. (2015) detailed the synthesis of N-arylidene-2-(2,4-dichloro phenyl)-1-propyl-1H-benzo[d]imidazole-5-carbohydrazides, with some showing remarkable anti-inflammatory and antimicrobial activity (Vasantha, Basavarajaswamy, Rai, Boja, Pai, Shruthi, & Bhat, 2015). This points to the therapeutic potential of these compounds in treating inflammation and infections.
Material Science Applications
In the field of material science, compounds with similar structures have been studied for their properties. Prajapati and Modi (2010) synthesized bent-shaped mesogenic oxadiazoles and thiadiazoles, exploring their potential in liquid crystal technology (Prajapati & Modi, 2010). This indicates the versatility of this compound derivatives in developing advanced materials with specific optical properties.
Properties
IUPAC Name |
N-[(E)-(4-methylsulfanylphenyl)methylideneamino]-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O3S/c1-22-14-7-5-11(6-8-14)10-16-17-15(19)12-3-2-4-13(9-12)18(20)21/h2-10H,1H3,(H,17,19)/b16-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YONPKDUJLBXBAJ-MHWRWJLKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C=NNC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC1=CC=C(C=C1)/C=N/NC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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